Cas no 26876-90-4 (A-Film)

• Product Name: A-Film
• CAS No: 26876-90-4
• MF: C₂₂H₂₀N₂O₈
• MW: 440.402806282043
• CID: 289576
• PubChem ID: 3080742
• Update Time: 2025-04-19

A-Film Chemical and Physical Properties

Names and Identifiers

• A-Film
• benzene-1,3-diamine,benzene-1,3-dicarboxylic acid,terephthalic acid
• 26876-90-4
• DTXSID20181385
• Phenylone-2s
• benzene-1,3-diamine;benzene-1,3-dicarboxylic acid;terephthalic acid

• Inchi： 1S/2C8H6O4.C6H8N2/c9-7(10)5-1-2-6(4-3-5)8(11)12;9-7(10)5-2-1-3-6(4-5)8(11)12;7-5-2-1-3-6(8)4-5/h2*1-4H,(H,9,10)(H,11,12);1-4H,7-8H2
• InChI Key： ZWNOXWKHTLYAHP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C(=O)O)C=1)=O.OC(C1C=CC(C(=O)O)=CC=1)=O.NC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 440.122
• Monoisotopic Mass: 440.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 201Ų

Experimental Properties

• Boiling Point: 392.4°Cat760mmHg
• Flash Point: 205.3°C